N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide

• IUPAC Name: N'-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-pyrrolidin-1-ylsulfonylbenzohydrazide
• InChI: InChI=1S/C19H18N4O5S2/c24-18(12-3-5-13(6-4-12)30(25,26)23-7-1-2-8-23)21-22-19-20-14-9-15-16(28-11-27-15)10-17(14)29-19/h3-6,9-10H,1-2,7-8,11H2,(H,20,22)(H,21,24)
• InChI Key: UTGJCIZTABKFDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=CC5=C(C=C4S3)OCO5
• Molecular Formula: C19H18N4O5S2
• Molecular Weight: 446.5 g/mol

Description

N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C19H18N4O5S2 and its molecular weight is 446.5. The purity is usually 95%.
BenchChem offers high-quality N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

• Synthesis of Innovative Heterocycles : A study by Fadda et al. (2017) focused on synthesizing various heterocyclic compounds, including pyrrole, pyridine, and thiazole derivatives, showing potential insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research underscores the significance of such compounds in developing new insecticidal agents (Fadda et al., 2017).

• Anticancer Evaluation of Pyridine-3-Carbonitrile Derivatives : Mansour et al. (2021) synthesized and evaluated the anticancer activity of new pyridine-3-carbonitrile derivatives, showcasing the potential of heterocyclic compounds in cancer therapy. This suggests the relevance of exploring similar compounds for anticancer activities (Mansour et al., 2021).

• Development of CK1 Inhibitors for Alzheimer's Disease Imaging : Research by Gao et al. (2018) on synthesizing carbon-11-labeled CK1 inhibitors indicates the use of heterocyclic compounds in diagnostic imaging for Alzheimer's disease, highlighting the compound's relevance in neurodegenerative disease research (Gao et al., 2018).

• Insecticidal Agents Against Cotton Leafworm : A study by Soliman et al. (2020) explored the synthesis of biologically active heterocyclic compounds with potential insecticidal effects, emphasizing the importance of such research in agriculture (Soliman et al., 2020).